Cas no 479028-74-5 (1-(3-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 479028-74-5
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 2647791
• PubChem ID: 83540099
• Update Time: 2025-04-21

1-(3-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 479028-74-5
• 1-[(3-fluorophenyl)methyl]-5-methylpyrazole-3-carboxylic acid
• AKOS023264904
• 1-(3-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• KS-8990

• MDL： MFCD26606994
• Inchi： 1S/C12H11FN2O2/c1-8-5-11(12(16)17)14-15(8)7-9-3-2-4-10(13)6-9/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： STZARVUSRHTWPI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(C)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 234.08045576Da
• Monoisotopic Mass: 234.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 421.8±40.0 °C at 760 mmHg
• Flash Point: 208.9±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(3-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)